2-[3-(2,6-Dimethylphenyl)-thioureido]-acetamide

• Molecular Formula: C11H15N3OS
• Molecular Weight: 237.32 g/mol
• IUPAC Name: 2-[(2,6-dimethylphenyl)carbamothioylamino]acetamide
• InChI: InChI=1S/C11H15N3OS/c1-7-4-3-5-8(2)10(7)14-11(16)13-6-9(12)15/h3-5H,6H2,1-2H3,(H2,12,15)(H2,13,14,16)
• InChI Key: JCJRRDHESZAVIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=S)NCC(=O)N

Description

2-[3-(2,6-Dimethylphenyl)-thioureido]-acetamide is a useful research compound. Its molecular formula is C11H15N3OS and its molecular weight is 237.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2,6-dimethylphenyl-isothiocyanate (16.3 g), glycinamide hydrochloride (11.05 g), triethyl amine (12.0 g), and chloroform (250 mL) was heated at reflux for 3 hours. The solvent was evaporated. The residue was dissolved in ethyl acetate (500 mL) and washed with 1N HCl (300 mL) then with water (300 mL). The organic phase was evaporated to dryness, then the residue was stirred with diethyl ether. The solid was collected by filtration and dried to afford 2-[3-(2,6-dimethylphenyl)-thioureido]-acetamide as a solid (18.3 g). Mass spectrum (EI, M.+) m/z 237. This compound was used without further purification in the preparation of the title compound.